Cas no 60648-70-6 (Bis(tri-tert-butylphosphine)platinum(0))

Bis(tri-tert-butylphosphine)platinum(0) structure
60648-70-6 structure
Product Name:Bis(tri-tert-butylphosphine)platinum(0)
CAS No:60648-70-6
MF:C24H54P2Pt
MW:599.7111
MDL:MFCD04974248
CID:953247
PubChem ID:87560453
Update Time:2024-12-09

Bis(tri-tert-butylphosphine)platinum(0) Chemical and Physical Properties

Names and Identifiers

    • bis(tri-t-butylphosphine)platinum(0)
    • Bis (Tri-Tertbutylphosphine) Platinum
    • Bis(tri-tert-butylphosphine)platinum(0)
    • platinum,tritert-butylphosphane
    • Bis[tris(1,1-dimethylethyl)phosphine]platinum
    • Bis(tri-t-butylphosphine)platinum (0)
    • C24H54P2Pt
    • HEPTANEDIOICACIDDIHYDRAZIDE
    • 9061AB
    • SC10683
    • B3162
    • Platinum-tris(2-methyl-2-propanyl)phosphine (1:2)
    • BIS(TRI-T-BUTYLPHOSPHINE)PLATINUM (O);BIS(TRI-T-BUTYLPHOSPHINE)PLATINUM(0);BIS(TRI-TERT-BUTYLPHOSPHINE)PLATINUM(0);BIS[TRIS(1,1-DIMETHYLETHYL)PHOSPHINE
    • BIS(TRI-TERT-BUTYLPHOSPHANE) PLATINUM
    • 60648-70-6
    • AKOS016009903
    • SCHEMBL5575777
    • MFCD04974248
    • DTXSID80421971
    • platinum;tritert-butylphosphane
    • D81811
    • MDL: MFCD04974248
    • Inchi: 1S/2C12H27P.Pt/c2*1-10(2,3)13(11(4,5)6)12(7,8)9;/h2*1-9H3;
    • InChI Key: RJQWVEJVXWLMRE-UHFFFAOYSA-N
    • SMILES: [Pt].P(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H].P(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 599.33500
  • Monoisotopic Mass: 599.33487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 128
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Molecular Weight: 599.7g/mol
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 260-269 °C
  • Boiling Point: No data available
  • PSA: 27.18000
  • LogP: 9.72510
  • Solubility: Not available
  • Sensitiveness: air sensitive

Bis(tri-tert-butylphosphine)platinum(0) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
600146-1g
Bis(tri-tert-butylphosphine)platinum(0)
60648-70-6 98%
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¥4900.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
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Chemenu
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abcr
AB152862-250 mg
Bis(tri-t-butylphosphine)platinum(0), 98%; .
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€184.00 2023-07-20
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AB152862-1 g
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
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TRC
B016013-25mg
Bis(tri-tert-butylphosphine)platinum(0)
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$ 140.00 2022-06-07
TRC
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Bis(tri-tert-butylphosphine)platinum(0)
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$ 235.00 2022-06-07
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Bis(tri-tert-butylphosphine)platinum(0) Production Method

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